Cas no 1244642-73-6 (3-Bromo-4,5-difluorobenzoic acid)

• Product Name: 3-Bromo-4,5-difluorobenzoic acid
• CAS No: 1244642-73-6
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD20233291
• CID: 1025345
• Update Time: 2025-05-20

3-Bromo-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-difluorobenzoic acid

• MDL： MFCD20233291
• Inchi： 1S/C7H3BrF2O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： PBUNICLVOHJWRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)O)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.872±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

3-Bromo-4,5-difluorobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4,5-difluorobenzoic acid

Comprehensive Overview of 3-Bromo-4,5-difluorobenzoic acid (CAS No. 1244642-73-6): Properties, Applications, and Industry Insights

3-Bromo-4,5-difluorobenzoic acid (CAS No. 1244642-73-6) is a halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of bromine and fluorine substituents on the aromatic ring, serves as a versatile building block in organic synthesis. Its molecular formula, C₇H₃BrF₂O₂, and precise molecular weight (237.00 g/mol) make it a critical intermediate for designing advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, positions 3-Bromo-4,5-difluorobenzoic acid as a key player in modern medicinal chemistry. Researchers frequently explore its utility in Suzuki-Miyaura cross-coupling reactions, a topic trending in AI-driven synthesis optimization platforms. Recent studies highlight its role in developing proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation therapies.

From an industrial perspective, the compound’s synthesis involves multi-step halogenation and carboxylation processes, often optimized using green chemistry principles to minimize environmental impact—a hot topic in sustainable manufacturing discussions. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards such as REACH and FDA guidelines.

In the context of material science, 3-Bromo-4,5-difluorobenzoic acid contributes to the development of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), aligning with the surge in demand for flexible electronics. Its ability to modify electronic properties through π-conjugation makes it valuable for designing next-generation semiconductors, a subject frequently searched in nanotechnology forums.

Safety data sheets (SDS) emphasize proper handling protocols, though the compound is not classified under hazardous categories. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability—a detail often queried in chemical storage databases. Suppliers globally list this compound with varying purity grades (98%-99.5%), catering to diverse research needs.

Emerging trends in computational chemistry leverage 3-Bromo-4,5-difluorobenzoic acid as a model substrate for predicting reaction pathways via machine learning algorithms. This synergy between experimental and theoretical approaches addresses frequent search queries like "predicting aromatic substitution reactions" or "halogen effects on reaction kinetics." Such interdisciplinary applications underscore its relevance in both academic and industrial R&D.

To conclude, 3-Bromo-4,5-difluorobenzoic acid exemplifies the intersection of innovation and practicality in synthetic chemistry. Its adaptability across drug development, advanced materials, and sustainable technologies ensures its continued prominence in scientific literature and patent filings. Researchers are encouraged to explore its untapped potential, particularly in catalysis and bioorthogonal chemistry, areas gaining traction in peer-reviewed journals.